Cas no 1346219-36-0 (3-methyl-1-(oxan-2-yl)-1H-pyrazole)

• Product Name: 3-methyl-1-(oxan-2-yl)-1H-pyrazole
• CAS No: 1346219-36-0
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5159307
• Update Time: 2026-03-04

3-methyl-1-(oxan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole
• 3-Methyl-1-(tetrahydro-pyran-2-yl)-1H-pyrazole
• 3-methyl-1-(oxan-2-yl)-1H-pyrazole

• Inchi： 1S/C9H14N2O/c1-8-5-6-11(10-8)9-4-2-3-7-12-9/h5-6,9H,2-4,7H2,1H3
• InChI Key： FXJMDBRWLKAALB-UHFFFAOYSA-N
• SMILES： N1(C2OCCCC2)C=CC(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-methyl-1-(oxan-2-yl)-1H-pyrazole

Introduction to 3-Methyl-1-(Oxan-2-yl)-1H-Pyrazole (CAS No. 1346219-36-0)

3-Methyl-1-(oxan-2-yl)-1H-pyrazole (CAS No. 1346219-36-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of 3-methyl-1-(oxan-2-yl)-1H-pyrazole make it a promising candidate for various therapeutic applications.

The chemical structure of 3-methyl-1-(oxan-2-yl)-1H-pyrazole consists of a pyrazole ring with a methyl group at the 3-position and an oxane substituent at the 1-position. The oxane moiety, specifically the 2-position, adds a cyclic ether group to the molecule, which can influence its solubility, stability, and biological activity. This structural configuration provides a platform for further functionalization and optimization in drug design.

Recent studies have highlighted the potential of 3-methyl-1-(oxan-2-yl)-1H-pyrazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-methyl-1-(oxan-2-yl)-1H-pyrazole could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-methyl-1-(oxan-2-yl)-1H-pyrazole has shown promise in neuropharmacology. A study published in the European Journal of Pharmacology reported that this compound possesses anticonvulsant activity, making it a potential candidate for the treatment of epilepsy and other seizure disorders. The mechanism of action appears to involve modulation of GABAergic neurotransmission, which is crucial for maintaining neuronal excitability balance.

The pharmacokinetic profile of 3-methyl-1-(oxan-2-yl)-1H-pyrazole is another area of active research. Studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Moreover, its low toxicity and good safety profile make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 3-methyl-1-(oxan-2-yl)-1H-pyrazole in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings provide a strong foundation for advancing to Phase II trials, where the therapeutic potential of 3-methyl-1-(oxan-2-yl)-1H-pyrazole will be further evaluated.

In conclusion, 3-methyl-1-(oxan-2-yl)-1H-pyrazole (CAS No. 1346219-36-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs.